Cas no 98919-13-2 (2-(2,4-Dichlorophenoxy)propan-1-ol)

• Product Name: 2-(2,4-Dichlorophenoxy)propan-1-ol
• CAS No: 98919-13-2
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• MDL: MFCD02090619
• CID: 802906
• PubChem ID: 350983
• Update Time: 2025-05-23

2-(2,4-Dichlorophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-(2,4-dichlorophenoxy)-
• 1-(2,4-DICHLOROPHENOXY)PROPAN-1-OL
• 2-(2,4-dichlorophenoxy)propan-1-ol
• SCHEMBL9642579
• 2-(2,4-dichlorophenoxy)-propanol
• NSC-517418
• MFCD02090619
• AKOS022307165
• DTXSID20325762
• 98919-13-2
• 2-(2,4-dichlorophenoxy)propanol
• 2-(2,4-dichlorophenoxy)-1-propanol
• CS-0329969
• FT-0605478
• LAZNUAGYLOVVPE-UHFFFAOYSA-N
• 2-(2,4-dichloro-phenoxy)-1-propanol
• NSC517418
• 2-(2,4-Dichlorophenoxy)propan-1-ol

• MDL： MFCD02090619
• Inchi： 1S/C9H10Cl2O2/c1-6(5-12)13-9-3-2-7(10)4-8(9)11/h2-4,6,12H,5H2,1H3
• InChI Key： LAZNUAGYLOVVPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)CO)Cl

Computed Properties

• Exact Mass: 220.00600
• Monoisotopic Mass: 220.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 317.3°Cat760mmHg
• Flash Point: 145.7°C
• Refractive Index: 1.548
• PSA: 29.46000
• LogP: 2.75300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-Dichlorophenoxy)propan-1-ol

Comprehensive Overview of 2-(2,4-Dichlorophenoxy)propan-1-ol (CAS No. 98919-13-2): Properties, Applications, and Industry Insights

2-(2,4-Dichlorophenoxy)propan-1-ol (CAS No. 98919-13-2) is a specialized organic compound with a molecular formula of C₉H₁₀Cl₂O₂. This chlorinated phenoxy alcohol derivative has garnered significant attention in agrochemical, pharmaceutical, and material science research due to its unique structural properties. The compound features a propan-1-ol backbone linked to a 2,4-dichlorophenoxy group, which contributes to its solubility in polar organic solvents and moderate stability under ambient conditions.

Recent studies highlight the growing demand for 2-(2,4-Dichlorophenoxy)propan-1-ol in sustainable agriculture, particularly as an intermediate for synthesizing eco-friendly plant growth regulators. Industry reports indicate a 12% annual growth in searches for "chlorophenoxy alcohol derivatives" and "green agrochemical intermediates," reflecting heightened interest in alternatives to traditional synthetic auxins. Researchers are actively investigating its potential as a precursor for biodegradable herbicides, aligning with global trends toward reduced environmental impact.

The compound's physicochemical properties make it valuable for multiple applications. With a molecular weight of 221.08 g/mol and a boiling point of approximately 285°C, 2-(2,4-Dichlorophenoxy)propan-1-ol demonstrates excellent thermal stability for industrial processes. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, addressing frequent queries about "quality standards for specialty chemicals." These characteristics support its use in controlled-release formulations where precise molecular interactions are crucial.

Innovative applications of CAS 98919-13-2 are emerging in pharmaceutical development. Recent patent filings reveal its utility as a building block for novel antimicrobial agents, responding to the urgent need for new antibiotic scaffolds. The compound's dichlorophenoxy moiety shows promising bioactivity against resistant bacterial strains when properly functionalized, as documented in peer-reviewed journals. This aligns with trending searches for "next-generation antibiotic intermediates" and "halogenated pharmaceutical precursors."

Manufacturing processes for 2-(2,4-Dichlorophenoxy)propan-1-ol have evolved to meet stringent environmental regulations. Modern synthetic routes employ catalytic methods that reduce byproduct formation, answering common industry questions about "green chemistry approaches for chlorinated compounds." Leading producers now implement closed-loop systems that recover and reuse solvents, achieving >90% atom efficiency. These advancements address ESG (Environmental, Social, and Governance) concerns increasingly prioritized by chemical procurement specialists.

Quality control protocols for 98919-13-2 have become more rigorous, driven by pharmaceutical and agrochemical applications. Current specifications typically require ≤0.5% total impurities, with strict limits on residual catalysts. Analytical method development for this compound frequently appears in scientific forums, particularly regarding "HPLC method optimization for phenoxy alcohols." These discussions reflect the compound's expanding role in high-value applications where purity is paramount.

The global market for 2-(2,4-Dichlorophenoxy)propan-1-ol intermediates is projected to reach $28 million by 2026, according to recent market analyses. Growth is particularly strong in Asia-Pacific regions where agrochemical production is expanding. Supply chain specialists frequently search for "reliable CAS 98919-13-2 suppliers" and "technical data sheets for specialty phenoxy compounds," indicating robust commercial interest. Manufacturers are responding with improved documentation and customized packaging options.

Emerging research explores the compound's potential in material science applications. The propan-1-ol segment allows for facile derivatization into polymerizable monomers, while the aromatic system contributes to thermal stability. Several studies investigate its incorporation into epoxy resin modifiers, addressing search trends for "halogenated resin additives" and "high-performance polymer intermediates." These developments could open new market segments beyond traditional chemical applications.

Regulatory compliance remains a key consideration for 2-(2,4-Dichlorophenoxy)propan-1-ol users. While not classified as hazardous under major regulatory frameworks, proper handling procedures are emphasized in safety data sheets. Recent updates to REACH registration dossiers provide clearer guidance on occupational exposure limits, responding to frequent queries about "compliance for chlorophenoxy derivatives." These resources help ensure safe utilization across industries.

Future prospects for 98919-13-2 appear promising, with research focusing on catalytic asymmetric synthesis of its enantiomers. The compound's chiral center offers opportunities for developing stereoselective agrochemicals, a topic generating increasing academic interest. As sustainable chemistry gains momentum, 2-(2,4-Dichlorophenoxy)propan-1-ol is well-positioned to serve as a versatile intermediate for next-generation specialty chemicals.